Cas no 102502-64-7 ((S)-Adamantylglycine Hydrochloride)

• Product Name: (S)-Adamantylglycine Hydrochloride
• CAS No: 102502-64-7
• MF: C₁₂H₂₀ClNO₂
• MW: 245.7457
• MDL: MFCD16657120
• CID: 2093008
• PubChem ID: 49839951
• Update Time: 2025-10-29

(S)-Adamantylglycine Hydrochloride Chemical and Physical Properties

Names and Identifiers

• (S)-2-(Adamantan-1-yl)-2-aminoacetic acid hydrochloride
• (S)-(+)-(adamant-1-yl)aminoacetic acid hydrochloride
• (S)-Adamantylglycine Hydrochloride
• (+)-(S)-1-adamantylglycine hydrochloride
• (S)-(1-adamantyl)glycine hydrochloride
• S-amino-(1-adamantyl)acetic acid hydrochloride
• Tricyclo[3.3.1.13,7]decane-1-acetic acid, .alpha.-amino-, hydrochloride (1:1), (.alpha.S)-
• (S)-2-(ADAMANTAN-1-YL)-2-AMINOACETIC ACID HCL
• (S)-ADAMANTAN-1-YL(AMINO)ACETIC ACID HYDROCHLORIDE
• C14020
• (2S)-2-(1-adamantyl)-2-aminoacetic acid;hydrochloride
• (S)-2-(Adamantan-1-yl)-2-aminoaceticacidhydrochloride
• Tricyclo[3.3.1.13,7]decane-1-acetic acid, alpha-amino-, hydrochloride (1:1), (alphaS)-
• (aS)-Amino-tricyclo[3.3.1.13,7]decane-1-acetic acid Hydrochloride
• CS-W005925
• 102502-64-7
• MFCD16657120

• MDL： MFCD16657120
• Inchi： 1S/C12H19NO2.ClH/c13-10(11(14)15)12-4-7-1-8(5-12)3-9(2-7)6-12;/h7-10H,1-6,13H2,(H,14,15);1H/t7?,8?,9?,10-,12?;/m1./s1
• InChI Key： HEUUMSMIQNBXML-FQPTWHMSSA-N
• SMILES： Cl[H].O([H])C([C@]([H])(C12C([H])([H])C3([H])C([H])([H])C([H])(C([H])([H])C([H])(C3([H])[H])C1([H])[H])C2([H])[H])N([H])[H])=O

Computed Properties

• Exact Mass: 245.11800
• Monoisotopic Mass: 245.1182566 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 259
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 245.74
• Topological Polar Surface Area: 63.3

Experimental Properties

• PSA: 63.32000
• LogP: 3.11700

(S)-Adamantylglycine Hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on (S)-Adamantylglycine Hydrochloride

Introduction to (S)-Adamantylglycine Hydrochloride (CAS No. 102502-64-7)

Adamantylglycine hydrochloride, specifically the (S)-enantiomer, is a unique compound with significant potential in various fields of research and application. This compound, identified by the CAS registry number 102502-64-7, has garnered attention due to its distinctive chemical structure and promising pharmacological properties. The adamantane framework, a diamondoid hydrocarbon, forms the core of this molecule, contributing to its stability and bioavailability. The integration of the glycine moiety further enhances its functional versatility, making it a subject of interest in drug discovery and material science.

Recent advancements in synthetic chemistry have enabled the precise synthesis of (S)-adamantylglycine hydrochloride, ensuring high purity and enantiomeric excess. This is particularly important for applications requiring stereo-specific interactions, such as in pharmaceuticals. The compound's ability to form stable salts, such as the hydrochloride salt, facilitates its solubility and bioavailability, which are critical factors in drug delivery systems.

Adamantylglycine hydrochloride has been explored for its potential in neuroprotective therapies. Studies have demonstrated its ability to modulate ion channels and neurotransmitter systems, suggesting its role in treating neurological disorders such as epilepsy and neurodegenerative diseases. The compound's interaction with voltage-gated sodium channels has been a focal point of recent research, highlighting its potential as a novel therapeutic agent.

In addition to its pharmacological applications, (S)-adamantylglycine hydrochloride has shown promise in materials science. Its rigid adamantane structure lends itself well to the development of high-performance polymers and nanomaterials. Researchers have investigated its use as a building block for self-assembling monolayers and advanced composite materials, leveraging its unique physical properties for innovative applications.

The synthesis of adamantylglycine hydrochloride involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The selective formation of the (S)-enantiomer is achieved through asymmetric synthesis strategies, ensuring high enantiomeric purity. This approach not only enhances the compound's efficacy but also minimizes potential side effects associated with racemic mixtures.

Recent studies have also explored the environmental impact of (S)-adamantylglycine hydrochloride, focusing on its biodegradation pathways and ecological safety. Understanding its environmental fate is crucial for responsible use and disposal, particularly in industrial applications. Preliminary findings suggest that the compound exhibits moderate biodegradability under aerobic conditions, aligning with current sustainability trends in chemical manufacturing.

In conclusion, (S)-adamantylglycine hydrochloride (CAS No. 102502-64-7) stands at the forefront of chemical innovation, offering diverse opportunities across pharmaceuticals, materials science, and beyond. Its unique chemical properties, coupled with recent advancements in synthesis and application research, position it as a valuable compound for future developments.